tert-Butylhydroquinone tert-Butylhydroquinone Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992)
2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant.
tert-Butylhydroquinone is a natural product found in Paeonia suffruticosa and Glycyrrhiza glabra with data available.
2-tert-Butyl-1,4-benzenediol is found in fats and oils. 2-tert-Butyl-1,4-benzenediol is an antioxidant used in food, e.g. oils and fats. Polym. inhibitor 2-tert-Butyl-1,4-benzenediol belongs to the family of Cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety.
See also: Anoxomer (monomer of).
Brand Name: Vulcanchem
CAS No.: 1948-33-0
VCID: VC0544641
InChI: InChI=1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3
SMILES: CC(C)(C)C1=C(C=CC(=C1)O)O
Molecular Formula: C10H14O2
Molecular Weight: 166.22 g/mol

tert-Butylhydroquinone

CAS No.: 1948-33-0

Cat. No.: VC0544641

Molecular Formula: C10H14O2

Molecular Weight: 166.22 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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tert-Butylhydroquinone - 1948-33-0

Specification

Description Tert-butylhydroquinone appears as white to light tan crystalline powder or a fine beige powder. Very slight aromatic odor. (NTP, 1992)
2-tert-butylhydroquinone is a member of the class of hydroquinones in which one of the ring hydrogens of hydroquinone is replaced by a tert-butyl group. It has a role as a food antioxidant.
tert-Butylhydroquinone is a natural product found in Paeonia suffruticosa and Glycyrrhiza glabra with data available.
2-tert-Butyl-1,4-benzenediol is found in fats and oils. 2-tert-Butyl-1,4-benzenediol is an antioxidant used in food, e.g. oils and fats. Polym. inhibitor 2-tert-Butyl-1,4-benzenediol belongs to the family of Cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety.
See also: Anoxomer (monomer of).
CAS No. 1948-33-0
Molecular Formula C10H14O2
Molecular Weight 166.22 g/mol
IUPAC Name 2-tert-butylbenzene-1,4-diol
Standard InChI InChI=1S/C10H14O2/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6,11-12H,1-3H3
Standard InChI Key BGNXCDMCOKJUMV-UHFFFAOYSA-N
SMILES CC(C)(C)C1=C(C=CC(=C1)O)O
Canonical SMILES CC(C)(C)C1=C(C=CC(=C1)O)O
Appearance Solid powder
Boiling Point 563 °F at 760 mmHg (NTP, 1992)
295 °C
Colorform White to light tan crystalline powder or a fine beige powder
White crystalline solid
Flash Point 340 °F (NTP, 1992)
171 °C (340 °F) - closed cup
Melting Point 261 to 264 °F (NTP, 1992)
126.5-128.5 °C
127 - 129 °C

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